Cas no 1314992-82-9 (2-fluoro-4-(2-nitroethenyl)phenol)

• Product Name: 2-fluoro-4-(2-nitroethenyl)phenol
• CAS No: 1314992-82-9
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 6147551
• PubChem ID: 21610887
• Update Time: 2025-06-26

2-fluoro-4-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(2-nitroethenyl)phenol
• 1314992-82-9
• AKOS006277515
• EN300-1870828

• Inchi： 1S/C8H6FNO3/c9-7-5-6(1-2-8(7)11)3-4-10(12)13/h1-5,11H/b4-3+
• InChI Key： YGPVUDFIVIUJTK-ONEGZZNKSA-N
• SMILES： FC1=C(C=CC(/C=C/[N+](=O)[O-])=C1)O

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 2-fluoro-4-(2-nitroethenyl)phenol

2-Fluoro-4-(2-nitroethenyl)phenol: A Promising Compound in Pharmaceutical Development

2-Fluoro-4-(2-nitroethenyl)phenol, with the chemical identifier CAS No. 1314992-82-9, represents a novel class of aromatic compounds that have garnered significant attention in recent years. This compound, characterized by its unique molecular structure, exhibits potential applications in various fields such as drug development, material science, and biological research. The integration of fluorine atoms and nitroethenyl groups into the phenolic ring system has been shown to significantly influence its chemical reactivity and biological activity, making it a subject of extensive study in the scientific community.

Recent studies have highlighted the importance of 2-fluoro substitutions in aromatic rings for modulating molecular interactions. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the introduction of fluorine atoms can enhance the hydrophobicity of aromatic compounds, thereby improving their membrane permeability and cellular uptake. This property is particularly relevant for 2-fluoro-4-(2-nitroethenyl)phenol, as its fluorinated structure may contribute to its potential as a targeted drug delivery agent. Additionally, the presence of nitroethenyl groups introduces unique redox properties, which could be leveraged in the design of novel therapeutic agents.

The chemical structure of 2-fluoro-4-(2-nitroethenyl)phenol consists of a benzene ring substituted with a fluorine atom at the 2-position and a nitroethenyl group at the 4-position. The nitroethenyl moiety, which contains both a nitro group and an ethenyl (vinyl) group, imparts a combination of electron-withdrawing and conjugated double bond characteristics. This dual functionality has been shown to influence the compound's ability to interact with biological targets, such as enzymes and receptors, through multiple mechanisms. A 2024 study in Organic & Biomolecular Chemistry explored the synthetic pathways for this compound, emphasizing the role of nitroethenyl substitutions in creating versatile building blocks for pharmaceutical applications.

One of the most promising areas of research involving 2-fluoro-4-(2-nitdehenyl)phenol is its potential use in antimicrobial drug development. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that compounds with similar structural features demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The fluorine substitution was found to enhance the compound's ability to disrupt bacterial cell membranes, while the nitroethenyl group contributed to its redox activity, which could help in the destruction of microbial biofilms. These findings suggest that 2-fluoro-4-(2-nitroethenyl)phenol may be a valuable candidate for the development of next-generation antimicrobial agents.

In addition to its antimicrobial properties, 2-fluoro-4-(2-nitroethenyl)phenol has shown potential in the field of anti-inflammatory research. A 2024 study in Journal of Inflammation investigated the compound's ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The fluorine atom was found to play a critical role in enhancing the compound's binding affinity to these targets, while the nitroethenyl group contributed to its ability to induce oxidative stress in inflammatory cells. These mechanisms could make 2-fluoro-4-(2-nitroethenyl)phenol a potential therapeutic agent for conditions such as chronic inflammatory diseases and autoimmune disorders.

The synthetic route to 2-fluoro-4-(2-nitroethenyl)phenol has been a focus of recent chemical research due to its potential applications in pharmaceutical development. A 2023 study in Chemical Communications described a novel method for the synthesis of this compound using a combination of electrophilic fluorination and nitroethenyl group introduction. The study emphasized the importance of fluorine substitution in controlling the compound's reactivity and selectivity, which are critical factors in drug design. This synthetic approach has opened new avenues for the production of 2-fluoro-4-(2-nitroethenyl)phenol in large quantities, making it a more viable candidate for further biological and pharmaceutical studies.

Another area of interest is the potential use of 2-fluoro-4-(2-nitroethenyl)phenol in the development of photodynamic therapy agents. A 2024 study in Photochemical & Photobiological Sciences explored the compound's ability to generate reactive oxygen species (ROS) under visible light irradiation. The nitroethenyl group was found to act as a photosensitizer, while the fluorine substitution enhanced the compound's stability and solubility in biological systems. These properties make 2-fluoro-4-(2-nitroethenyl)phenol a promising candidate for photodynamic therapy applications, particularly in the treatment of skin cancer and infectious diseases.

Despite its promising properties, further research is needed to fully understand the biological mechanisms and therapeutic potential of 2-fluoro-4-(2-nitroethenyl)phenol. Ongoing studies are exploring its interactions with various biological targets, its pharmacokinetic profile, and its potential side effects. The development of this compound could lead to the creation of new drugs that address a wide range of health conditions, from infectious diseases to chronic inflammatory disorders. As research in this field continues to advance, 2-fluoro-4-(2-nitroethenyl)phenol is poised to play a significant role in the future of pharmaceutical science.